![molecular formula C6H9BrO2 B6151090 3-bromo-5-ethyloxolan-2-one, Mixture of diastereomers CAS No. 318488-78-7](/img/no-structure.png)
3-bromo-5-ethyloxolan-2-one, Mixture of diastereomers
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-5-ethyloxolan-2-one is a mixture of diastereomers. Diastereomers are stereoisomers that are not related as object and mirror image and are not enantiomers . They have different physical properties and reactivity .
Synthesis Analysis
While specific synthesis methods for 3-bromo-5-ethyloxolan-2-one were not found, general methods for the synthesis of similar compounds involve the reaction of a racemic mixture with an enantiomerically pure chiral reagent, which gives a mixture of diastereomers . These diastereomers can then be separated due to their different physical properties .Molecular Structure Analysis
The molecular formula of 3-bromo-5-ethyloxolan-2-one is C6H9BrO2. As a mixture of diastereomers, it contains molecules that have the same molecular formula and sequence of bonded atoms but differ in the three-dimensional orientations of their atoms in space .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-ethyloxolan-2-one involves the bromination of 5-ethyloxolan-2-one followed by the separation of diastereomers.", "Starting Materials": [ "5-ethyloxolan-2-one", "Bromine", "Sodium hydroxide", "Water", "Organic solvent (e.g. dichloromethane)" ], "Reaction": [ "Dissolve 5-ethyloxolan-2-one in an organic solvent and add bromine dropwise with stirring at low temperature.", "After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.", "Add sodium hydroxide solution to the reaction mixture to neutralize the excess bromine.", "Extract the product with an organic solvent and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain a mixture of diastereomers of 3-bromo-5-ethyloxolan-2-one." ] } | |
CAS RN |
318488-78-7 |
Molecular Formula |
C6H9BrO2 |
Molecular Weight |
193 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.